Sulphur Red 10

• CAS No.: 1326-96-1
• Molecular Formula: C15H15N

Description

Sulphur Red 10 is a sulphur-based dye used primarily in textile industries for coloring cotton, hemp, viscose, and blended fabrics like vinylon/cotton. Sulphur dyes are characterized by their insolubility in water but solubility in sodium sulfide solutions, forming colloidal suspensions for dyeing applications. These dyes exhibit moderate to high resistance to environmental factors such as light, acids, and alkalis. Sulphur Red 10 likely shares these traits, with specific variations in chromophores that produce its distinct red hue.

Key inferred properties of Sulphur Red 10:

• Chemical Class: Sulphur dye (organosulfur compound).
• Physical Form: Reddish-brown powder (common among sulphur dyes).
• Solubility: Insoluble in water; soluble in sodium sulfide solutions.
• Applications: Textile dyeing (cotton, viscose), leather, and paper.

Preparation Methods

Synthetic Routes and Reaction Conditions: Sulphur Red 10 is synthesized through a complex process involving the reaction of 4-phenylamino phenol with sulfur. The reaction typically occurs in the presence of water-soluble organic solvents such as ethylene glycol or cyclohexanol. Sodium sulfide is often used as a reducing agent to facilitate the reaction .

Industrial Production Methods: In industrial settings, the production of Sulphur Red 10 involves heating sulfur with organic compounds containing amino or nitro groups. The process includes several steps:

Thionation: Heating aromatic hydrocarbons with sulfur.

Sulfurization: Further reaction with sulfur to form complex molecules.

Reduction: Using sodium sulfide to convert the dye into a water-soluble form.

Oxidation: Reverting the dye to its original insoluble form through exposure to air or oxidizing agents

Chemical Reactions Analysis

Types of Reactions: Sulphur Red 10 undergoes various chemical reactions, including:

Oxidation: The dye can be oxidized to form different sulfur-containing compounds.

Reduction: Sodium sulfide is commonly used to reduce the dye to a soluble form.

Substitution: The dye can participate in substitution reactions with other organic compounds

Common Reagents and Conditions:

Oxidizing Agents: Air, sodium dichromate.

Reducing Agents: Sodium sulfide.

Solvents: Ethylene glycol, cyclohexanol

Major Products: The major products formed from these reactions include various sulfur-containing compounds and derivatives of the original dye .

Scientific Research Applications

Sulphur Red 10 has a wide range of applications in scientific research:

Chemistry: Used as a dye and indicator in various chemical reactions.

Biology: Employed in staining techniques for microscopic analysis.

Medicine: Investigated for potential use in drug delivery systems due to its stability and solubility properties.

Industry: Widely used in the textile industry for dyeing cotton, hemp, and viscose fabrics

Mechanism of Action

The mechanism by which Sulphur Red 10 exerts its effects involves the formation of stable sulfur bonds. The dye interacts with molecular targets through oxidation and reduction reactions, leading to the formation of insoluble compounds that impart color to the substrate. The pathways involved include the reduction of sulfur linkages and subsequent oxidation to form stable dye molecules .

Comparison with Similar Compounds

Sulphur Brown 10

Sulphur Brown 10, a structurally related sulphur dye, serves as a functional and compositional analog. The comparison highlights shared industrial applications and divergences in performance metrics:

Property	Sulphur Red 10 (Inferred)	Sulphur Brown 10
Color Index	Red 10	Brown 10
Acid Resistance	Moderate (3–4)	3
Alkali Resistance	High (4–5)	4
Light Fastness	Moderate (3–4)	3–4
Perspiration Fastness	High (4–5)	5
Primary Applications	Textiles, leather	Textiles, leather, paper
Toxicity	Low (typical of sulphur dyes)	Low

Key Differences :

• Chromophore Structure : Sulphur Red 10’s red hue suggests distinct aromatic or conjugated systems compared to Sulphur Brown 10’s brown coloration.
• Solubility Profile : Both require sodium sulfide for dissolution, but Sulphur Red 10 may exhibit slight variations in solubility due to molecular weight or substituent groups.

Realgar (Ruby Sulphur, As₄S₄)

Realgar, an arsenic sulfide mineral (As₄S₄), is functionally distinct but shares sulphur as a component. Its comparison underscores divergent applications and safety profiles:

Property	Sulphur Red 10 (Inferred)	Realgar (Ruby Sulphur)
Chemical Formula	Organosulfur compound	As₄S₄
Color	Red	Red-orange
Toxicity	Low	High (arsenic content)
Applications	Textile dyeing	Traditional medicine, pigments
Solubility	Soluble in Na₂S	Insoluble in water
Regulatory Status	Industrial use permitted	Restricted due to arsenic toxicity

Key Differences :

• Chemical Composition : Realgar contains arsenic, making it toxic, whereas Sulphur Red 10 is arsenic-free.
• Use Cases : Realgar’s historical medicinal applications contrast sharply with Sulphur Red 10’s industrial focus.

Research Findings and Implications

• Functional Superiority : Sulphur Red 10 and Sulphur Brown 10 outperform Realgar in safety, making them preferable for textiles. However, Realgar’s vivid color has niche uses in art and historical contexts .
• Environmental Impact : Sulphur dyes like Red 10 and Brown 10 require sodium sulfide for processing, which can generate sulphurous byproducts. Realgar’s arsenic content poses long-term ecological risks .
• Performance Metrics : Light fastness and chemical resistance are critical for industrial dyes; Sulphur Red 10’s inferred metrics align with industry standards for durability .

Q & A

Q. How should conflicting spectral data for Sulphur Red 10 be reported to enhance reproducibility?

• Guidelines : Provide raw spectral files (e.g., .JCAMP-DX for NMR) alongside processed data. Annotate peaks with chemical shifts and coupling constants.
• Peer Review : Encourage third-party validation via platforms like PubChem or ChemSpider .